Cas no 2022446-82-6 (tert-butyl N-{3-bromo-2-2-(cyclobutylmethoxy)ethoxy-2-methylpropyl}carbamate)

• Product Name: tert-butyl N-{3-bromo-2-2-(cyclobutylmethoxy)ethoxy-2-methylpropyl}carbamate
• CAS No: 2022446-82-6
• MF: C₁₆H₃₀BrNO₄
• MW: 380.317704677582
• CID: 6110366
• PubChem ID: 165489441
• Update Time: 2025-05-20

tert-butyl N-{3-bromo-2-2-(cyclobutylmethoxy)ethoxy-2-methylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-bromo-2-2-(cyclobutylmethoxy)ethoxy-2-methylpropyl}carbamate
• EN300-1136158
• tert-butyl N-{3-bromo-2-[2-(cyclobutylmethoxy)ethoxy]-2-methylpropyl}carbamate
• 2022446-82-6

• Inchi： 1S/C16H30BrNO4/c1-15(2,3)22-14(19)18-12-16(4,11-17)21-9-8-20-10-13-6-5-7-13/h13H,5-12H2,1-4H3,(H,18,19)
• InChI Key： YGNQSJCAODNZCV-UHFFFAOYSA-N
• SMILES： BrCC(C)(CNC(=O)OC(C)(C)C)OCCOCC1CCC1

Computed Properties

• Exact Mass: 379.13582g/mol
• Monoisotopic Mass: 379.13582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 56.8Ų

Additional information on tert-butyl N-{3-bromo-2-2-(cyclobutylmethoxy)ethoxy-2-methylpropyl}carbamate

tert-butyl N-{3-bromo-2-2-(cyclobutylmethoxy)ethoxy-2-methylpropyl}carbamate: A Comprehensive Overview

In the realm of organic chemistry, the compound tert-butyl N-{3-bromo-2-2-(cyclobutylmethoxy)ethoxy-2-methylpropyl}carbamate (CAS No. 2022446-82-6) stands out as a significant molecule with diverse applications and intriguing structural properties. This compound, often referred to by its CAS registry number, is a complex organic structure that has garnered attention in both academic and industrial research. Its unique combination of functional groups and stereochemistry makes it a valuable asset in various fields, including drug discovery, agrochemicals, and advanced materials.

The molecular structure of tert-butyl N-{3-bromo-2-2-(cyclobutylmethoxy)ethoxy-2-methylpropyl}carbamate is characterized by a tert-butyl group attached to a carbamate moiety, which is further connected to a substituted propyl chain. The presence of a bromine atom introduces halogenation, while the cyclobutylmethoxy group adds complexity to the molecule's stereochemistry. This intricate arrangement not only enhances the molecule's stability but also contributes to its reactivity in various chemical reactions.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly in the context of enzyme inhibition and receptor targeting. The bromine atom, being an electron-withdrawing group, plays a crucial role in modulating the electronic properties of the molecule, making it an attractive candidate for drug design.

In addition to its pharmaceutical applications, tert-butyl N-{3-bromo-2-2-(cyclobutylmethoxy)ethoxy-2-methylpropyl}carbamate has shown promise in agrochemical research. Its ability to interact with plant enzymes and influence metabolic pathways has led to investigations into its potential as a herbicide or plant growth regulator. The cyclobutane ring within the molecule contributes to its rigidity, which is essential for maintaining specific conformational requirements in biological systems.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include nucleophilic substitution reactions, esterification, and carbamate formation. The use of environmentally friendly catalysts and solvents has been emphasized in recent syntheses to align with green chemistry principles.

From a materials science perspective, this compound has been studied for its potential in polymer chemistry. Its ability to act as a cross-linking agent or a building block for advanced polymers has opened new avenues for research in high-performance materials. The tert-butyl group provides steric hindrance, which can be exploited to control polymerization kinetics and product morphology.

In terms of analytical characterization, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These methods provide detailed insights into the spatial arrangement of atoms and the molecular weight distribution, ensuring high-quality standards in both research and industrial settings.

The safety and environmental impact of tert-butyl N-{3-bromo-2-2-(cyclobutylmethoxy)ethoxy-2-methylpropyl}carbamate have also been subjects of recent investigations. Studies focusing on its biodegradation pathways and toxicity profiles are essential for assessing its suitability for large-scale applications. Preliminary findings suggest that under controlled conditions, the compound exhibits moderate biodegradability, which is favorable for reducing environmental footprint.

In conclusion, tert-butyl N-{3-bromo-2-2-(cyclobutylmethoxy)ethoxy-2-methylpropyl}carbamate (CAS No. 2022446-82-6) is a versatile compound with multifaceted applications across various scientific disciplines. Its unique structural features and reactivity make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new potentials, this compound is poised to play an increasingly significant role in advancing both theoretical understanding and practical innovations in chemistry.